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Compound of Interest

Compound Name: 3-Bromo-3-ethylpentane

Cat. No.: B2441075

Essential Safety and Handling Guide for 3-
Bromo-3-ethylpentane

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides essential, immediate safety and logistical
information for the proper use and disposal of 3-Bromo-3-ethylpentane (CAS No: 73908-04-
0). Adherence to these guidelines is critical for ensuring laboratory safety and operational
integrity.

Chemical Identifier:

Name: 3-Bromo-3-ethylpentane

Synonyms: triethylcarbinyl bromide

Molecular Formula: C7H1sBr

Molecular Weight: 179.1 g/mol [1][2][3]

Hazard Summary: 3-Bromo-3-ethylpentane is a liquid that presents several health and
physical hazards. According to the Globally Harmonized System of Classification and Labelling
of Chemicals (GHS), its hazard statements are:

e H302: Harmful if swallowed.[4]
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e H315: Causes skin irritation.[4]
e H319: Causes serious eye irritation.[4]
o H335: May cause respiratory irritation.[4]

Based on information for similar brominated alkanes, it should also be treated as a flammable
liquid.[5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the
recommended PPE for handling 3-Bromo-3-ethylpentane.
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) Specifications and Best
Body Part Required PPE _
Practices

Goggles should provide a

complete seal around the
Safety Goggles and Face )
Eyes/Face —_ eyes. A face shield must be
ie
worn over goggles to protect

against splashes.

Nitrile or neoprene gloves are
recommended. Inspect gloves
_ _ for any signs of degradation or
Hands Chemical-resistant gloves
puncture before use. Change
gloves immediately if

contaminated.

A fully buttoned, long-sleeved
lab coat is required. Ensure it
is made of a material

Body Flame-retardant lab coat ] ]
appropriate for handling
flammable and corrosive

substances.

All handling of 3-Bromo-3-
ethylpentane should be
conducted in a certified
chemical fume hood to
Respiratory Fume Hood or Respirator minimize inhalation exposure.
If a fume hood is not available,
a NIOSH-approved respirator
with an organic vapor cartridge

is necessary.

Shoes should be made of a
Footwear Closed-toe shoes non-porous material to protect

against spills.

Experimental Protocols: Safe Handling and Disposal
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A systematic approach is essential for safely handling and disposing of 3-Bromo-3-
ethylpentane.

Handling Protocol:

o Pre-Experiment Preparation:

[¢]

Ensure a safety shower and eyewash station are readily accessible.

o

Locate the appropriate fire extinguisher (e.g., dry chemical, COz).

[e]

Verify that the chemical fume hood is functioning correctly.

o

Have a chemical spill kit readily available.
e Handling the Chemical:
o Ground/bond container and receiving equipment to prevent static discharge.[5]
o Use only non-sparking tools.[5]
o Keep away from heat, sparks, open flames, and hot surfaces.[5]
o Avoid breathing vapors or mists.[5]
o Avoid contact with skin and eyes.[5]
o Wash hands thoroughly after handling.[5]
Disposal Plan:
» Waste Collection:

o Collect waste 3-Bromo-3-ethylpentane and any contaminated materials in a designated,
properly labeled hazardous waste container.

o The container should be clearly labeled as "Hazardous Waste," "Flammable," and include
the full chemical name.
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o Do not mix with other waste streams, especially incompatible materials.

o Storage of Waste:

o Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition.[5]

o Keep the container tightly closed when not in use.
e Disposal:

o Dispose of the hazardous waste through your institution's Environmental Health and
Safety (EHS) office.

o Do not pour down the drain or dispose of in regular trash.
Incompatible Materials:
e Strong oxidizing agents[5]
e Strong bases|[5]
o Metals[5]

Visualization of Safe Handling Workflow

The following diagram outlines the key steps for the safe handling and disposal of 3-Bromo-3-
ethylpentane.
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Workflow for Safe Handling of 3-Bromo-3-ethylpentane
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Don Appropriate PPE and Absorbent Material Extinguisher and Seek Medical Attention
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Caption: Safe Handling and Disposal Workflow for 3-Bromo-3-ethylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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